Cas no 682803-99-2 (3-amino-3-(4-hydroxy-3,5-dimethylphenyl)propanoic acid)

• Product name: 3-amino-3-(4-hydroxy-3,5-dimethylphenyl)propanoic acid
• CAS No: 682803-99-2
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 2196705
• PubChem ID: 53417373

3-amino-3-(4-hydroxy-3,5-dimethylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-(4-hydroxy-3,5-dimethyl-phenyl)-propionic acid
• 3-amino-3-(4-hydroxy-3,5-dimethylphenyl)propanoic acid
• DTXSID20697299
• 682803-99-2
• 4-m-Tolyl-1H-pyrazol-3-amine
• EN300-1846672

• MDL： MFCD03002480
• Inchi： 1S/C11H15NO3/c1-6-3-8(4-7(2)11(6)15)9(12)5-10(13)14/h3-4,9,15H,5,12H2,1-2H3,(H,13,14)
• InChI Key： KGWOMQVMJXBGRZ-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC(=CC=1C)C(CC(=O)O)N

Computed Properties

• Exact Mass: 209.10500
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6Ų
• XLogP3: -1.6

Experimental Properties

• PSA: 83.55000
• LogP: 2.18380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives